Cas no 28711-04-8 (2-Butenoic acid,2-cyano-3-(4-methoxyphenyl)-, butyl ester)

2-Butenoic acid,2-cyano-3-(4-methoxyphenyl)-, butyl ester structure
28711-04-8 structure
Product Name:2-Butenoic acid,2-cyano-3-(4-methoxyphenyl)-, butyl ester
CAS No:28711-04-8
MF:C16H19NO3
MW:273.326964616776
CID:287089
PubChem ID:3035252
Update Time:2025-04-19

2-Butenoic acid,2-cyano-3-(4-methoxyphenyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-cyano-3-(4-methoxyphenyl)-, butyl ester
    • butyl 2-cyano-3-(4-methoxyphenyl)but-2-enoate
    • butyl (2Z)-2-cyano-3-(4-methoxyphenyl)but-2-enoate
    • Butyl 2-cyano-3-(4-methoxyphenyl)-2-butenoate
    • EINECS 249-176-2
    • 28711-04-8
    • Inchi: 1S/C16H19NO3/c1-4-5-10-20-16(18)15(11-17)12(2)13-6-8-14(19-3)9-7-13/h6-9H,4-5,10H2,1-3H3/b15-12-
    • InChI Key: NKBHDHWFTJYJSK-QINSGFPZSA-N
    • SMILES: O(C(/C(/C#N)=C(/C)\C1C=CC(=CC=1)OC)=O)CCCC

Computed Properties

  • Exact Mass: 273.13657
  • Monoisotopic Mass: 273.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • PSA: 59.32
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